2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-[5-[[4-cyano-2-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C18H10ClF3N4OS/c19-15-7-12(3-4-24-15)16(27)26-17-25-9-13(28-17)6-11-2-1-10(8-23)5-14(11)18(20,21)22/h1-5,7,9H,6H2,(H,25,26,27)
• InChI Key: YDTDWSUUDSLVFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)C(F)(F)F)CC2=CN=C(S2)NC(=O)C3=CC(=NC=C3)Cl
• Molecular Formula: C18H10ClF3N4OS
• Molecular Weight: 422.8 g/mol
• CAS No.: 1209400-59-8

Description

“2-chloro-N-(5-{[4-cyano-2-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-4-carboxamide” is a chemical compound. It is an intermediate used to prepare pyrrolopyridine inhibitors of mitogen-activated protein kinase-activated protein kinase 2 (MK-2).

Synthesis Analysis

The synthesis of such compounds often involves complex organic chemistry reactions. For instance, the protodeboronation of pinacol boronic esters has been reported, which could potentially be used in the synthesis of similar compounds.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups including a cyano group, a trifluoromethyl group, and a carboxamide group.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the conditions and reagents used. For example, it could undergo reactions with amines or other nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Trifluoromethylpyridines (TFMPs) are known for their unique physicochemical properties, which contribute to their biological activities.

Future Directions

The future directions for this compound could involve further exploration of its potential applications in the pharmaceutical and agrochemical industries, given the known activities of TFMP derivatives.